Cas no 102571-28-8 (10H-Phenothiazine-10-ethanaminium,N-(2-hydroxyethyl)-N,N-dimethyl-, iodide (1:1))

• Product Name: 10H-Phenothiazine-10-ethanaminium,N-(2-hydroxyethyl)-N,N-dimethyl-, iodide (1:1)
• CAS No: 102571-28-8
• MF: C₁₈H₂₃IN₂OS
• MW: 442.357495546341
• CID: 213593
• PubChem ID: 59513
• Update Time: 2025-04-19

10H-Phenothiazine-10-ethanaminium,N-(2-hydroxyethyl)-N,N-dimethyl-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• 10H-Phenothiazine-10-ethanaminium,N-(2-hydroxyethyl)-N,N-dimethyl-, iodide (1:1)
• 2-hydroxyethyl-dimethyl-(2-phenothiazin-10-ylethyl)azanium iodide
• AC1L1RD8
• AC1Q1TNS
• ACMC-1BPBK
• AMMONIUM, DIMETHYL(2-HYDROXYETHYL)(2-(10-PHENOTHIAZINYL)ETHYL)-, IODIDE
• CTK4A1215
• Dimethyl (2-hydroxyethyl)-(2-phenothiazin-10-ylethyl)ammonium iodide
• NSC663626
• 2-hydroxyethyl-dimethyl-(2-phenothiazin-10-ylethyl)azanium;iodide
• 102571-28-8
• NSC-663626
• DTXSID00907747
• 2-Hydroxy-N,N-dimethyl-N-[2-(10H-phenothiazin-10-yl)ethyl]ethan-1-aminium iodide
• CHEMBL1988211

• Inchi： 1S/C18H23N2OS.HI/c1-20(2,13-14-21)12-11-19-15-7-3-5-9-17(15)22-18-10-6-4-8-16(18)19;/h3-10,21H,11-14H2,1-2H3;1H/q+1;/p-1
• InChI Key： IMRPLALOWVCIRL-UHFFFAOYSA-M
• SMILES： [I-].S1C2C=CC=CC=2N(C2C=CC=CC1=2)CC[N+](C)(C)CCO

Computed Properties

• Exact Mass: 442.05729
• Monoisotopic Mass: 442.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 341
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.8A^2

Experimental Properties

• PSA: 23.47
• LogP: 0.42700